Cas no 32236-36-5 (2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride)

• Product Name: 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride
• CAS No: 32236-36-5
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• CID: 5001386
• Update Time: 2025-11-02

2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride
• 4-hydroxy-2,6-dimethylbenzenesulfonyl chloride

• Inchi： 1S/C8H9ClO3S/c1-5-3-7(10)4-6(2)8(5)13(9,11)12/h3-4,10H,1-2H3
• InChI Key： SYGMQFQLGYLSGT-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC(=CC=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.3
• Topological Polar Surface Area: 62.8

Additional information on 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride

Recent Advances in the Application of 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride (CAS: 32236-36-5) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride (CAS: 32236-36-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This sulfonyl chloride derivative is particularly valued for its reactivity, which enables the introduction of sulfonyl groups into various molecular scaffolds, thereby enhancing their pharmacological properties. Recent studies have explored its utility in drug discovery, chemical probes development, and material science, highlighting its potential to address unmet medical needs.

One of the most notable advancements involves the use of 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride in the synthesis of sulfonamide-based inhibitors targeting enzymes such as carbonic anhydrases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating high-affinity inhibitors for cancer-related carbonic anhydrase isoforms. The study reported that derivatives synthesized using this compound exhibited nanomolar inhibitory activity, with improved selectivity profiles compared to traditional sulfonamide inhibitors. This finding underscores its potential in designing next-generation therapeutics for oncology.

In addition to its role in drug development, recent research has leveraged 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride as a chemical probe to study protein-ligand interactions. A 2024 ACS Chemical Biology publication detailed its use in photoaffinity labeling experiments, where it was employed to covalently modify target proteins upon UV irradiation. This approach enabled the identification of binding sites and interaction networks of poorly characterized proteins, providing insights into their biological functions. The study also highlighted the compound's stability under physiological conditions, making it a reliable tool for chemical proteomics.

Material science applications have also benefited from the unique properties of this compound. A recent Advanced Materials study (2024) reported its incorporation into polymer matrices to create sulfonated materials with enhanced ion-exchange capacities. These materials showed promise in biomedical devices, such as drug-eluting stents and wound dressings, due to their biocompatibility and tunable release kinetics. The researchers emphasized the scalability of the synthesis process, which could facilitate industrial adoption.

Despite these advancements, challenges remain in optimizing the reactivity and selectivity of 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride for specific applications. A 2023 review in Chemical Reviews pointed out the need for greener synthetic protocols to reduce byproduct formation during sulfonylation reactions. Future research directions may focus on catalytic methods or flow chemistry approaches to address these limitations while expanding its utility in fragment-based drug discovery and bioconjugation strategies.

In conclusion, 2,6-Dimethyl-4-hydroxybenzenesulfonyl chloride (CAS: 32236-36-5) continues to emerge as a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug design to functional materials, driven by recent methodological innovations and a deeper understanding of its reactivity. Ongoing studies are expected to further refine its use, particularly in targeted therapies and precision medicine platforms.